![molecular formula C18H13NO5 B2795195 2-{[3-(4-Methoxyphenoxy)-4-oxochromen-7-yl]oxy}acetonitrile CAS No. 496037-24-2](/img/structure/B2795195.png)
2-{[3-(4-Methoxyphenoxy)-4-oxochromen-7-yl]oxy}acetonitrile
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Description
2-{[3-(4-Methoxyphenoxy)-4-oxochromen-7-yl]oxy}acetonitrile, also known as MOCA, is a chemical compound that has gained attention for its potential applications in scientific research. MOCA is a synthetic compound that is produced through a specific synthesis method.
Scientific Research Applications
Medicinal Chemistry and Drug Development
- Anti-inflammatory Properties : Researchers have investigated the anti-inflammatory effects of this compound. It may inhibit specific pathways related to inflammation, making it a potential candidate for drug development .
- Anticancer Potential : Some studies suggest that this compound could play a role in cancer therapy. Its unique structure may interfere with cancer cell growth or signaling pathways .
Agricultural Applications
- Plant Growth Regulator : 2-{[3-(4-Methoxyphenoxy)-4-oxochromen-7-yl]oxy}acetonitrile might act as a plant growth regulator. Researchers explore its impact on crop yield, stress tolerance, and disease resistance .
Materials Science and Nanotechnology
- Polymer Modification : Due to its nitrile group, this compound could be useful in modifying polymers. Researchers investigate its compatibility with various polymer matrices and potential applications in nanocomposites .
Environmental Chemistry
- Water Treatment : The compound’s chemical properties may allow it to adsorb or react with pollutants in water. Researchers explore its potential as an adsorbent or catalyst for environmental remediation .
Analytical Chemistry
- Chromatographic Applications : Scientists use this compound as a reference standard or internal standard in high-performance liquid chromatography (HPLC) or gas chromatography (GC) analyses .
Phytochemistry and Natural Products Research
- Isolation from Natural Sources : Researchers isolate this compound from plants or other natural sources. Its presence in certain plant species may have implications for traditional medicine or natural product discovery .
properties
IUPAC Name |
2-[3-(4-methoxyphenoxy)-4-oxochromen-7-yl]oxyacetonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13NO5/c1-21-12-2-4-13(5-3-12)24-17-11-23-16-10-14(22-9-8-19)6-7-15(16)18(17)20/h2-7,10-11H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTKVQLGDIZWMNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OC2=COC3=C(C2=O)C=CC(=C3)OCC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[3-(4-Methoxyphenoxy)-4-oxochromen-7-yl]oxy}acetonitrile |
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